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Compound of Interest

Compound Name: L-Alanine-d4

Cat. No.: B136944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for L-Alanine-d4 (deuterated L-Alanine). Understanding the chemical

stability of this isotopically labeled amino acid is critical for its effective use in research and

development, particularly in metabolic studies, proteomics, and as an internal standard in

analytical methods. This document summarizes key stability data, outlines potential

degradation pathways, and provides exemplary experimental protocols for stability

assessment.

Chemical and Physical Properties
L-Alanine-d4 is a stable, non-radioactive isotopic form of the non-essential amino acid L-

Alanine. The deuterium labeling provides a distinct mass shift, making it an invaluable tool for

mass spectrometry-based applications.
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Property Value

Chemical Name (S)-2-Amino-3,3,3-trideuteriopropanoic acid-2-d

Synonyms
L-Alanine-2,3,3,3-d4, (S)-2-Aminopropanoic

acid-d4

CAS Number 18806-29-6

Molecular Formula C₃H₃D₄NO₂

Molecular Weight 93.12 g/mol

Appearance White to off-white crystalline solid

Melting Point Approximately 314.5 °C (decomposes)[1]

Solubility
Soluble in water. Insoluble in most organic

solvents.

Isotopic Enrichment Typically ≥98 atom % D

Recommended Storage and Stability
Proper storage is crucial to maintain the chemical and isotopic integrity of L-Alanine-d4.

Solid-State Storage and Stability
For long-term storage, L-Alanine-d4 in its solid, crystalline form is generally stable. The

following conditions are recommended:
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Condition Recommendation Rationale

Temperature

Store at room temperature (20-

25°C).[2][3][4] Some suppliers

recommend -20°C for optimal

long-term stability.[5]

Prevents potential thermal

degradation over extended

periods.

Light Protect from light.

Although generally stable,

prolonged exposure to UV or

high-intensity light can

potentially initiate

photochemical degradation

reactions.

Moisture
Store in a dry environment in a

tightly sealed container.

L-Alanine is hygroscopic and

can absorb moisture, which

may lead to clumping and

potentially hydrolysis under

certain conditions.

Atmosphere

Standard atmosphere is

generally sufficient. For highly

sensitive applications, storage

under an inert gas (e.g., argon

or nitrogen) can be

considered.

Minimizes exposure to

atmospheric moisture and

oxygen, which could contribute

to oxidative degradation over

very long periods.

Under these recommended conditions, L-Alanine-d4 is expected to be stable for several

years. However, it is good practice to re-analyze the purity of the compound if it has been in

storage for more than three years.

Solution Storage and Stability
L-Alanine-d4 is less stable in solution compared to its solid state. The stability in solution is

influenced by factors such as the solvent, pH, temperature, and exposure to light.
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Condition Recommendation Rationale

Solvent
Use high-purity water or

appropriate buffers.

The presence of impurities,

especially metal ions, can

catalyze degradation

reactions.

pH

For short-term storage, a

slightly acidic to neutral pH is

generally preferred.

The stability of amino acids is

pH-dependent. At extreme pH

values, degradation pathways

such as racemization and

hydrolysis can be accelerated.

L-Alanine exists in different

ionic forms depending on the

pH (cationic at low pH,

zwitterionic at neutral pH, and

anionic at high pH).

Temperature

Store solutions at 2-8°C for

short-term use (up to a few

days). For longer-term storage,

aliquot and freeze at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Lower temperatures slow down

the rate of chemical

degradation. Repeated

freezing and thawing can lead

to degradation of the

compound and should be

avoided.

Preparation
Prepare solutions fresh

whenever possible.

This minimizes the risk of

degradation and ensures the

accuracy of experimental

results.

Potential Degradation Pathways
While L-Alanine-d4 is a stable compound, it can degrade under specific stress conditions. The

primary degradation pathways are expected to be similar to those of non-deuterated L-Alanine.

The substitution of hydrogen with deuterium results in a stronger carbon-deuterium (C-D) bond

compared to a carbon-hydrogen (C-H) bond, a phenomenon known as the Kinetic Isotope
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Effect (KIE). This can lead to a slower rate of degradation for deuterated compounds where C-

H bond cleavage is the rate-determining step.

Thermal Degradation
Thermal decomposition of L-Alanine occurs at high temperatures, with significant degradation

observed around 310°C. The primary gaseous product of thermal decomposition is carbon

dioxide.

L-Alanine-d4
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Thermal Degradation of L-Alanine-d4.

Photodegradation
Exposure to light, particularly in the presence of a photosensitizer, can lead to the degradation

of amino acids. For instance, in the presence of TiO₂ as a photocatalyst, L-Alanine can

decompose into various intermediates.
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Photodegradation Pathway
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Potential Photodegradation Pathway of L-Alanine-d4.

Oxidative Degradation
Amino acids can undergo oxidative deamination, a process that converts the amino group into

a keto group and releases ammonia. This can be a significant degradation pathway in

biological systems and can also occur chemically under oxidative stress (e.g., in the presence

of strong oxidizing agents or reactive oxygen species).
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Oxidative Deamination
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Oxidative Deamination of L-Alanine-d4.

Experimental Protocols for Stability Assessment
To ensure the integrity of L-Alanine-d4 for a specific application, it may be necessary to

perform stability studies. The following are exemplary protocols for forced degradation studies

and for assessing long-term stability.

Forced Degradation Study Protocol
This study is designed to identify potential degradation products and degradation pathways

under stress conditions.

Preparation of Stock Solution: Prepare a stock solution of L-Alanine-d4 in high-purity water

at a known concentration (e.g., 1 mg/mL).

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with an equal volume of 1 N HCl. Incubate at 60°C

for a specified period (e.g., 2, 4, 8, 24 hours).

Base Hydrolysis: Mix the stock solution with an equal volume of 1 N NaOH. Incubate at

60°C for a specified period.
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Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen

peroxide. Keep at room temperature for a specified period.

Thermal Degradation: Heat the stock solution at 80°C for a specified period.

Photolytic Degradation: Expose the stock solution to a light source according to ICH Q1B

guidelines.

Sample Analysis: At each time point, withdraw an aliquot of the stressed solution, neutralize

if necessary, and dilute to a suitable concentration for analysis.

Analytical Method: Analyze the samples using a stability-indicating analytical method, such

as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-

MS). The method should be able to separate the parent L-Alanine-d4 from any degradation

products.

Data Evaluation: Compare the chromatograms of the stressed samples to that of an

unstressed control to identify and quantify any degradation products.
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Forced Degradation Workflow
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Workflow for Forced Degradation Study.

Long-Term Stability Study Protocol
This study is designed to determine the shelf-life of L-Alanine-d4 under recommended storage

conditions.

Sample Preparation: Place accurately weighed samples of solid L-Alanine-d4 into multiple

vials. Prepare solutions of L-Alanine-d4 in the desired solvent and store in appropriate

containers.

Storage Conditions: Store the samples under the recommended long-term storage

conditions (e.g., room temperature, protected from light and moisture for solid; -20°C for

solutions).
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Time Points: Establish a schedule for testing, for example, at 0, 3, 6, 9, 12, 24, and 36

months.

Analysis: At each time point, analyze the samples for purity and the presence of any

degradation products using a validated stability-indicating analytical method. Key parameters

to assess are:

Appearance

Purity (e.g., by HPLC or GC)

Isotopic enrichment (by MS)

Water content (for solid samples)

Data Evaluation: Evaluate the data to determine if any significant changes in the quality of

the L-Alanine-d4 have occurred over time.

Conclusion
L-Alanine-d4 is a chemically stable compound when stored under the recommended

conditions. In its solid form, it should be stored at room temperature, protected from light and

moisture. Solutions of L-Alanine-d4 are less stable and should be prepared fresh or stored at

low temperatures for short periods. While generally stable, L-Alanine-d4 can undergo

degradation under harsh conditions such as high temperatures, extreme pH, and in the

presence of strong oxidizing agents or photosensitizers. For critical applications, it is advisable

to perform stability studies to ensure the integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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